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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-methylpyridine

hydrochloride

Cat. No.: B140643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and analysis of 3-(chloromethyl)-5-methylpyridine hydrochloride
(CAS No: 1007089-84-0). This halogenated pyridine derivative is a crucial intermediate in the

pharmaceutical industry, most notably in the synthesis of the second-generation antihistamine,

Rupatadine. This document consolidates essential data for researchers and professionals

engaged in drug discovery, process development, and quality control, offering detailed

experimental protocols and characterization data.

Molecular Structure and Chemical Properties
3-(Chloromethyl)-5-methylpyridine hydrochloride is a white to pale beige solid.[1][2] It is the

hydrochloride salt of 3-(chloromethyl)-5-methylpyridine, enhancing its stability and water

solubility.[3][4]
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Parameter Value Reference

IUPAC Name
3-(chloromethyl)-5-

methylpyridine;hydrochloride
[5][6]

CAS Number 1007089-84-0 [3][5][7][8]

Molecular Formula C₇H₈ClN·HCl (or C₇H₉Cl₂N) [3][5][7][8]

Molecular Weight 178.06 g/mol [3][5][7][8]

InChI

InChI=1S/C7H8ClN.ClH/c1-6-

2-7(3-8)5-9-4-6;/h2,4-

5H,3H2,1H3;1H

[5][6]

SMILES CC1=CC(=CN=C1)CCl.Cl [5][7]

Physicochemical Properties
Property Value Reference

Appearance White to pale beige solid [1][2]

Melting Point 154-157 °C [2][9][10]

Solubility

Soluble in water. Slightly

soluble in DMSO and

Methanol.

[2][3][4][10]

Storage
Store at 2-8°C under an inert

atmosphere.
[2][10]

Molecular Structure Diagram
Caption: Molecular structure of 3-(chloromethyl)-5-methylpyridine hydrochloride.

Spectroscopic Data
¹H NMR Spectroscopy
A representative ¹H NMR spectrum of 3-(chloromethyl)-5-methylpyridine hydrochloride in

DMSO-d6 shows the following signals:
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

2.35 s 3H -CH₃

4.85 s 2H -CH₂Cl

7.45-8.20 m 2H Pyridine-H

(Data sourced from a representative spectrum and may vary slightly based on solvent and

instrument conditions)

Experimental Protocols
Synthesis of 3-(chloromethyl)-5-methylpyridine
hydrochloride
This compound is a key intermediate in the synthesis of Rupatadine.[1][8][11] A common

synthetic route involves the chlorination of 5-methylpyridine-3-methanol.[11][12]

3.1.1. Synthesis from 5-methylpyridine-3-methanol

This protocol is based on a general method described in the literature.[11][12][13]

Materials:

5-methylpyridine-3-methanol

Thionyl chloride (SOCl₂)

Toluene

Procedure:

Dissolve 5-methylpyridine-3-methanol in toluene in a reaction vessel equipped with a stirrer

and a reflux condenser.

Slowly add thionyl chloride to the solution while maintaining the temperature between 20-

40°C.
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After the addition is complete, heat the reaction mixture to reflux at approximately 60°C for 2

hours.

Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC).

Upon completion, cool the reaction mixture and remove the toluene under reduced pressure

to yield the crude product.

The crude 3-(chloromethyl)-5-methylpyridine hydrochloride can be purified by

recrystallization.

Synthesis Workflow Diagram

Starting Material Chlorination Reaction Product

5-methylpyridine-3-methanol React with Thionyl Chloride (SOCl₂) in Toluene
Reflux at 60°C for 2 hours 3-(chloromethyl)-5-methylpyridine hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(chloromethyl)-5-methylpyridine hydrochloride.

Applications in Drug Development
The primary application of 3-(chloromethyl)-5-methylpyridine hydrochloride is as a key

intermediate in the synthesis of Rupatadine.[1][8][11] Rupatadine is a dual antagonist of

histamine H1 and platelet-activating factor (PAF) receptors, used for the treatment of allergic

rhinitis and urticaria.

The synthesis of Rupatadine involves the N-alkylation of desloratadine with 3-(chloromethyl)-5-

methylpyridine (the free base form of the title compound).[13][14]

Safety and Handling
3-(chloromethyl)-5-methylpyridine hydrochloride is classified as harmful and an irritant.[5]
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Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin

irritation and serious eye irritation. May cause respiratory irritation.[5]

Precautionary Measures: Avoid breathing dust. Wash skin thoroughly after handling. Use

only outdoors or in a well-ventilated area. Wear protective gloves, eye protection, and face

protection.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
3-(chloromethyl)-5-methylpyridine hydrochloride is a pivotal building block in medicinal

chemistry, particularly for the synthesis of Rupatadine. A thorough understanding of its

molecular structure, properties, and reaction chemistry is essential for researchers and

professionals in the pharmaceutical sciences. This guide provides a foundational repository of

technical information to support ongoing research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Chloromethyl-5-methylpyridine HCl CAS 1007089-84-0 Manufacturers, Suppliers,
Factory - Home Sunshine Pharma [hsppharma.com]

2. 3-(Chloromethyl)-5-methylpyridine | 1007089-84-0 [chemicalbook.com]

3. 3-(Chloromethyl)-5-methylpyridine hydrochloride | 1007089-84-0 | Benchchem
[benchchem.com]

4. chembk.com [chembk.com]

5. 3-(Chloromethyl)-5-methylpyridine hydrochloride | C7H9Cl2N | CID 24764282 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 3-(Chloromethyl)-5-methylpyridine hydrochloride | 1007089-84-0 [sigmaaldrich.com]

7. chemscene.com [chemscene.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methylpyridine-hydrochloride
https://www.benchchem.com/product/b140643?utm_src=pdf-body
https://www.benchchem.com/product/b140643?utm_src=pdf-custom-synthesis
https://www.hsppharma.com/apis-and-intermediates/3-chloromethyl-5-methylpyridine-hcl-cas.html
https://www.hsppharma.com/apis-and-intermediates/3-chloromethyl-5-methylpyridine-hcl-cas.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61262603.htm
https://www.benchchem.com/jp/product/b140643
https://www.benchchem.com/jp/product/b140643
https://www.chembk.com/en/chem/3-(Chloromethyl)-5-methylpyridine%20hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methylpyridine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methylpyridine-hydrochloride
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d67a4e2?context=bbe
https://www.chemscene.com/1007089-84-0.html?productObj=CS-W021769
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. scbt.com [scbt.com]

9. 3-(Chloromethyl)-5-methylpyridine 1007089-84-0 [mingyuanchemical.com]

10. 3-(Chloromethyl)-5-methylpyridine CAS#: 1007089-84-0 [m.chemicalbook.com]

11. benchchem.com [benchchem.com]

12. An improved process for the preparation of Rupatadine Fumarate - Patent 2824103
[data.epo.org]

13. EP2824103B1 - An improved process for the preparation of Rupatadine Fumarate -
Google Patents [patents.google.com]

14. CN103804357A - Rupatadine fumarate compound as well as synthesis method and
pharmaceutical composition thereof - Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-(Chloromethyl)-5-
methylpyridine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140643#molecular-structure-of-3-chloromethyl-5-
methylpyridine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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